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Introduction:

This document provides detailed application notes and protocols for the use of Variolink, an
adhesive resin cement, for the permanent cementation of lithium disilicate all-ceramic
restorations. Variolink is available in dual-curing (Variolink Esthetic DC) and light-curing
(Variolink Esthetic LC) formulations, offering flexibility for various clinical situations.[1][2] The
successful long-term performance of lithium disilicate crowns is highly dependent on a
meticulous cementation protocol that ensures a strong and durable bond between the
restoration and the tooth structure. These guidelines are intended for researchers, scientists,
and dental professionals to ensure optimal outcomes.

. Product Overview

Variolink Esthetic is a luting composite system designed for the adhesive cementation of
demanding ceramic and composite restorations.[1][2]

» Variolink Esthetic DC (Dual-Cure): Suitable for all types of indirect restorations, including
those made of lithium disilicate, glass-ceramic, composite resin, zirconium oxide, and metal.
[1] Its dual-curing properties ensure complete polymerization even in areas with limited light

access.

» Variolink Esthetic LC (Light-Cure): Indicated for the adhesive cementation of restorations
with a thickness of less than 2 mm and adequate translucency, such as veneers and thin
inlays/onlays made of lithium disilicate, glass-ceramic, or composite resin.[1]
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Key Features:

» High Bond Strength: Achieves a strong and reliable bond to both the tooth structure and the
lithium disilicate restoration.[3][4][5][6][7]

o Esthetic Properties: Offers a range of shades with high color stability to achieve natural-
looking results.[1]

o User-Friendly Handling: Features a flexible consistency and allows for easy removal of
excess cement.[1][8]

Il. Experimental Data: Performance Metrics

Numerous studies have evaluated the performance of Variolink for cementing lithium disilicate
crowns. The following tables summarize key quantitative data from this research.

Table 1: Shear Bond Strength (SBS) of Variolink to Lithium Disilicate
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Table 2: Marginal Adaptation of Lithium Disilicate Crowns Cemented with Variolink
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[9]

Peroz et al.
(2019)[9]
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406
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adaptation.[9]

Table 3: Clinical Survival Rate of Lithium Disilicate Crowns Cemented with Variolink
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lll. Experimental Protocols

A. Shear Bond Strength (SBS) Testing Protocol (Adapted from Tiu et al., 2016[4])
e Specimen Preparation:

o Fabricate lithium disilicate discs (e.g., IPS E.max) of a standardized diameter and
thickness.

o Prepare human dentin surfaces by grinding the occlusal surfaces of extracted premolars
flat.

o Surface Treatment:

o Lithium Disilicate: Etch the bonding surface of the discs with 5% hydrofluoric acid for 20
seconds, rinse thoroughly with water, and dry. Apply a silane coupling agent (e.g.,
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Monobond Plus) and allow it to react for 60 seconds before air-drying.[12][13]

o Dentin: Etch the dentin surface with 37% phosphoric acid for 15 seconds, rinse, and gently
air-dry, leaving a moist surface. Apply a dental adhesive (e.g., Adhese Universal) and light-
cure according to the manufacturer's instructions.[12][14]

e Cementation:

o

Apply Variolink cement to the treated lithium disilicate surface.

[¢]

Seat the disc onto the prepared dentin surface under a constant load.

[¢]

Remove excess cement.

[e]

Light-cure all margins according to the manufacturer's instructions.
» Storage and Testing:

o Store the bonded specimens in distilled water at 37°C for a specified period (e.g., 24 hours
or 1 week).

o Subiject the specimens to shear loading in a universal testing machine at a constant
crosshead speed (e.g., 1 mm/min) until fracture.

o Record the load at fracture and calculate the shear bond strength in megapascals (MPa).
o Failure Analysis:

o Examine the fractured specimens under a microscope (e.g., scanning electron
microscope) to determine the mode of failure (adhesive, cohesive, or mixed).

B. Marginal Gap Evaluation Protocol (Adapted from Peroz et al., 2019[9])
e Crown Preparation and Fabrication:
o Prepare extracted human premolars for full ceramic crowns.

o Fabricate lithium disilicate crowns for the prepared teeth.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.youtube.com/watch?v=LJ3ZIWUT4EI
https://www.youtube.com/watch?v=Dh1b1je1k38
https://www.youtube.com/watch?v=LJ3ZIWUT4EI
https://www.youtube.com/watch?v=vl5iWk3M1gE
https://www.benchchem.com/product/b1169904?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29663086/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Cementation:
o Cement the crowns using Variolink following the recommended clinical protocol.
e Micro-CT Analysis:

o Scan the cemented crowns using a micro-computed tomography (uCT) device before and
after thermomechanical cycling.

o Reconstruct the 3D images and measure the marginal gap (vertical distance) and absolute
marginal discrepancy (linear distance) at multiple points around the crown margin.

o Thermomechanical Cycling (TCML):

o Subject the specimens to a specified number of thermal cycles (e.g., 5,000 to 10,000
cycles) in water baths of varying temperatures (e.g., 5°C and 55°C).

o Simultaneously apply a cyclic mechanical load to simulate oral function.

IV. Clinical Application Protocol for Variolink
Esthetic DC

Step 1: Pre-operative Procedures

» Shade Selection: Use the Variolink Esthetic try-in pastes to select the appropriate cement
shade for optimal esthetic results before cementation.[12]

o Temporary Restoration Removal: Remove the temporary restoration and thoroughly clean
the preparation with a fluoride-free cleaning paste (e.g., Proxyt fluoride-free) and a polishing
brush to remove any residual temporary cement.[12]

» Rinsing and Drying: Rinse the preparation with water spray and dry with oil-free air. Avoid
over-drying the dentin.[12][14]

Step 2: Restoration Pre-treatment
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o Cleaning: If the restoration was tried in with a try-in paste, clean the bonding surface with a
cleaning agent like Ivoclean for 20 seconds, then rinse and dry.[12]

» Etching: Etch the internal surface of the lithium disilicate restoration with 5% hydrofluoric acid
for 20 seconds.[15][16] Thoroughly rinse with water and dry with oil-free air.

 Silanization: Apply a universal primer such as Monobond Plus to the etched surface and
allow it to react for 60 seconds. Disperse any excess with a strong stream of air.[12][13]

Step 3: Tooth Preparation and Bonding

« |solation: Ensure adequate isolation of the treatment field, preferably with a rubber dam (e.g.,
OptraDam).[12]

» Etching: Apply 37% phosphoric acid gel (e.g., Total Etch) to the enamel margins for 15-30
seconds.[12][14] Thoroughly rinse and dry the enamel until it appears chalky white.

« Adhesive Application: Apply a universal adhesive (e.g., Adhese Universal) to the entire
bonding surface of the tooth preparation and scrub for 20 seconds.[12][14]

e Air Thinning and Light Curing: Disperse the adhesive with a stream of air to create a thin,
even layer and avoid pooling.[12][14] Light-cure the adhesive for 10 seconds with a curing
light of at least 500 mW/cm?2.[12][14]

Step 4: Cementation and Curing

Cement Application: Apply Variolink Esthetic DC from the automix syringe directly onto the
internal surface of the restoration.[12][17]

e Seating: Seat the restoration with gentle, uniform pressure.

o Excess Cement Removal: Tack-cure the excess cement for 2 seconds per quarter surface.
[12][17] The gel-like excess can then be easily removed with a scaler.

o Final Curing: After removing the excess, cover the restoration margins with a glycerine gel
(e.g., Liquid Strip) to prevent an oxygen-inhibited layer. Light-cure all margins for an
additional 10-20 seconds per segment.
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Step 5: Finishing and Polishing
e Occlusal Adjustment: Check the occlusion and make any necessary adjustments.
o Polishing: Polish the restoration margins with appropriate polishers.

e Final Rinse: Rinse off the glycerine gel.

V. Visualizations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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